4-Acetamidoquinoline-5,8-dione

• Molecular Formula: C11H8N2O3
• Molecular Weight: 216.19 g/mol
• IUPAC Name: N-(5,8-dioxoquinolin-4-yl)acetamide
• InChI: InChI=1S/C11H8N2O3/c1-6(14)13-7-4-5-12-11-9(16)3-2-8(15)10(7)11/h2-5H,1H3,(H,12,13,14)
• InChI Key: VHIMETQQGGCGJX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C2C(=O)C=CC(=O)C2=NC=C1

Description

4-Acetamidoquinoline-5,8-dione is a useful research compound. Its molecular formula is C11H8N2O3 and its molecular weight is 216.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Acetamidoquinoline-5,8-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Acetamidoquinoline-5,8-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

22 g (40.1 mmol) of cerium ammonium nitrate are added, at 0° C., to a solution of 5 g (20.3 mmol) of 4-acetamido-5,8-dimethoxyquinoline in a CH3CN/H2O mixture (50 mL/50 mL). The reaction medium is stirred for 1 h 45 min and is then basified with 500 mL of saturated NaHCO3 solution. 200 mL of H2O are added and the mixture is extracted with CHCl3 (3 times 500 mL) After drying over MgSO4 and evaporating off the solvent, 3.4 g of expected product are obtained in the form of a brown-yellow powder, which is used rapidly for the following step since the product is unstable.